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Compound of Interest

Compound Name: GSK-364735 potassium

Cat. No.: B15567731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, handling, and

application of GSK-364735 potassium powder for in vitro cell culture experiments. GSK-

364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for viral

replication.

Product Information
Chemical Properties

Property Value

Compound Name GSK-364735 (potassium salt)

CAS Number 912672-93-6[1][2][3][4]

Molecular Formula C₁₉H₁₇FKN₃O₄[1][5]

Molecular Weight 409.46 g/mol [1][3][6]

Mechanism of Action
Inhibits the strand transfer step of HIV-1 DNA

integration.
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GSK-364735 targets the HIV-1 integrase enzyme, which is essential for the integration of the

viral DNA into the host cell's genome. This process involves two main catalytic steps: 3'-

processing and strand transfer. GSK-364735 acts as a strand transfer inhibitor, preventing the

covalent linkage of the viral DNA to the host chromosome.
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Caption: HIV-1 Integration Pathway and GSK-364735 Inhibition.

Reconstitution of GSK-364735 Potassium Powder
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Materials Required:
GSK-364735 potassium powder

Dimethyl sulfoxide (DMSO), cell culture grade[7][8][9][10][11]

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Stock Solution:
Calculate the required mass of GSK-364735 potassium powder.

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 409.46 g/mol * (1000 mg / 1 g) =

4.0946 mg

Equilibrate the powder.

Before opening, allow the vial of GSK-364735 potassium powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weigh the powder.

Carefully weigh the calculated amount of powder in a sterile microcentrifuge tube.

Dissolve in DMSO.

Add the appropriate volume of cell culture grade DMSO to the powder to achieve a 10 mM

concentration. For 4.0946 mg, add 1 mL of DMSO.

Vortex gently until the powder is completely dissolved. The solution should be clear.

Aliquot and store.

Dispense the stock solution into small, single-use aliquots in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles and exposure to light.
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Store the aliquots as recommended in the table below.

Storage and Stability
Form

Storage
Temperature

Duration Notes

Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place.

0-4°C
Short-term (days to

weeks)

Store in a dry, dark

place.

10 mM Stock Solution

in DMSO
-20°C Long-term (months)

Avoid repeated

freeze-thaw cycles.

0-4°C
Short-term (days to

weeks)
Protect from light.

Experimental Protocols for Cell Culture
General Workflow for Cell-Based Assays
The following diagram outlines a general workflow for treating cells with GSK-364735 and

assessing its effects.
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General Workflow for GSK-364735 Cell-Based Assays
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Caption: Experimental Workflow with GSK-364735.
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Recommended Concentrations for Cell Culture
The optimal concentration of GSK-364735 will vary depending on the cell type and the specific

assay. Based on published data, a good starting point for dose-response experiments is in the

nanomolar range.

Parameter Concentration Range Cell Types

EC₅₀ (50% Effective

Concentration)
1.2 - 5 nM

Peripheral blood mononuclear

cells, MT-4 cells

IC₅₀ (50% Inhibitory

Concentration)
~8 nM Recombinant HIV-1 integrase

Suggested Starting Range for

Experiments
0.1 nM - 100 nM Various cell lines

Protocol for Treating Cells with GSK-364735
Cell Seeding:

Seed cells at the desired density in appropriate culture vessels (e.g., 96-well plates for

viability assays).

Allow cells to adhere and resume logarithmic growth, typically for 24 hours.

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM GSK-364735 stock solution.

Prepare serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the culture medium should be kept low,

typically ≤ 0.1%, to avoid solvent-induced cytotoxicity.

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of GSK-364735 used.
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Cell Treatment:

Carefully remove the existing culture medium from the cells.

Add the prepared media containing the different concentrations of GSK-364735 or the

vehicle control to the respective wells.

Incubation:

Incubate the cells for the desired duration of the experiment (e.g., 24, 48, or 72 hours)

under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis:

Following incubation, proceed with the planned downstream assays, such as cell viability

assays (e.g., MTT, CellTiter-Glo®), viral replication assays (e.g., p24 ELISA), or molecular

analyses.

Troubleshooting and Best Practices

Troubleshooting Logic for GSK-364735 Experiments

Inconsistent or Unexpected Results

Check Stock Solution
- Precipitate?

- Age?
- Storage?

Check Cell Health
- Viability?

- Passage number?
- Contamination?

Review Protocol
- Correct dilutions?

- Correct incubation times?
- Vehicle control included?

Validate Assay
- Positive/Negative controls working?

- Instrument calibration?

Prepare fresh stock solution.
Aliquot and store properly.

Use healthy, low-passage cells.
Test for mycoplasma.

Carefully repeat the experiment,
ensuring accuracy.

Troubleshoot the specific assay
according to manufacturer's instructions.
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Caption: Troubleshooting Common Experimental Issues.
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Solvent Toxicity: Always include a vehicle control (medium with the same concentration of

DMSO as the highest inhibitor concentration) to account for any effects of the solvent on cell

viability or function.

Compound Precipitation: If the compound precipitates upon dilution into aqueous media, try

making intermediate dilutions in DMSO before the final dilution in the culture medium.

Light Sensitivity: Protect the stock solution and working solutions from light to prevent

photodegradation.

Cell Health: Ensure that cells are healthy and in the logarithmic growth phase before starting

any treatment.

Consistency: Use consistent cell seeding densities and passage numbers to ensure

reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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